Cas no 1428038-39-4 (N-(1-cyano-1-methylethyl)-4-(3,4-difluorophenyl)butanamide)

• Product Name: N-(1-cyano-1-methylethyl)-4-(3,4-difluorophenyl)butanamide
• CAS No: 1428038-39-4
• MF: C₁₄H₁₆F₂N₂O
• MW: 266.286450386047
• CID: 5961163
• PubChem ID: 71922070
• Update Time: 2025-06-24

N-(1-cyano-1-methylethyl)-4-(3,4-difluorophenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• Z1390388475
• AKOS033306268
• 1428038-39-4
• EN300-26683548
• N-(2-cyanopropan-2-yl)-4-(3,4-difluorophenyl)butanamide
• N-(1-cyano-1-methylethyl)-4-(3,4-difluorophenyl)butanamide

• Inchi： 1S/C14H16F2N2O/c1-14(2,9-17)18-13(19)5-3-4-10-6-7-11(15)12(16)8-10/h6-8H,3-5H2,1-2H3,(H,18,19)
• InChI Key： MDJZMSQMIUFFSL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCCC(NC(C#N)(C)C)=O)F

Computed Properties

• Exact Mass: 266.12306946g/mol
• Monoisotopic Mass: 266.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.9Ų

Additional information on N-(1-cyano-1-methylethyl)-4-(3,4-difluorophenyl)butanamide

Professional Introduction to N-(1-cyano-1-methylethyl)-4-(3,4-difluorophenyl)butanamide (CAS No. 1428038-39-4)

N-(1-cyano-1-methylethyl)-4-(3,4-difluorophenyl)butanamide, with the CAS number 1428038-39-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense study for potential applications in medicinal chemistry and drug development.

The molecular structure of N-(1-cyano-1-methylethyl)-4-(3,4-difluorophenyl)butanamide consists of a butanamide backbone substituted with a cyano group at the first carbon and a 3,4-difluorophenyl group at the fourth carbon. The presence of these functional groups imparts distinct chemical reactivity and biological activity, which are being explored for various therapeutic purposes. The cyano group (-CN) is known for its ability to participate in hydrogen bonding and metal coordination, while the 3,4-difluorophenyl moiety introduces electron-withdrawing effects and influences the electronic properties of the molecule.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The 3,4-difluorophenyl group in N-(1-cyano-1-methylethyl)-4-(3,4-difluorophenyl)butanamide contributes to these advantages, making it a valuable scaffold for designing novel pharmaceutical agents. Studies have shown that fluorine atoms can significantly alter the pharmacokinetic profile of drugs by affecting their lipophilicity, solubility, and interaction with biological targets.

The synthesis of N-(1-cyano-1-methylethyl)-4-(3,4-difluorophenyl)butanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyano group typically involves cyanation reactions, while the attachment of the 3,4-difluorophenyl group may involve cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic strategies have been optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

One of the most compelling aspects of N-(1-cyano-1-methylethyl)-4-(3,4-difluorophenyl)butanamide is its potential as a lead compound in drug discovery. Preliminary studies have indicated that this molecule exhibits inhibitory activity against certain enzymes and receptors that are implicated in various diseases. For instance, research has suggested that it may interfere with the activity of enzymes involved in cancer cell proliferation or inflammation pathways. These findings have prompted further investigation into its pharmacological properties and potential therapeutic applications.

The structural features of N-(1-cyano-1-methylethyl)-4-(3,4-difluorophenyl)butanamide also make it an attractive candidate for developing novel materials with specific functionalities. The combination of electron-withdrawing groups like the cyano group and electron-donating groups like the aromatic ring system can lead to molecules with unique electronic properties. These properties are being explored for applications in organic electronics, catalysis, and other advanced material sciences.

In conclusion, N-(1-cyano-1-methylethyl)-4-(3,4-difluorophenyl)butanamide (CAS No. 1428038-39-4) represents a promising compound with diverse potential applications in pharmaceuticals and materials science. Its unique structural features and biological activities make it a subject of ongoing research aimed at developing new treatments for various diseases and innovative materials with tailored properties. As our understanding of its chemistry and biology continues to evolve, this compound is poised to play a significant role in future advancements.